Cas no 1160263-78-4 (7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-78-4
• MF: C₂₀H₁₇Cl₂NO₂
• MW: 374.260483503342
• MDL: MFCD03422842
• CID: 4682580
• Update Time: 2025-06-08

7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride
• STL197160
• BBL014751
• R7537
• 4-quinolinecarbonyl chloride, 7-chloro-8-methyl-2-(4-propoxyphenyl)-
• 7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422842
• Inchi： 1S/C20H17Cl2NO2/c1-3-10-25-14-6-4-13(5-7-14)18-11-16(20(22)24)15-8-9-17(21)12(2)19(15)23-18/h4-9,11H,3,10H2,1-2H3
• InChI Key： IOYSMGXTNZVHRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)Cl)C=C(C3C=CC(=CC=3)OCCC)N=C2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Topological Polar Surface Area: 39.2

Additional information on 7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-78-4)

7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1160263-78-4, has garnered attention due to its unique structural features, including a chloro-substituted quinoline core and a propoxyphenyl side chain. Researchers are increasingly exploring its potential as a building block for synthesizing novel bioactive molecules, particularly in the development of antimicrobial agents and kinase inhibitors.

The growing interest in heterocyclic compounds like 7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride aligns with current trends in drug discovery and green chemistry. As the pharmaceutical industry shifts toward sustainable synthesis, this compound's reactivity profile makes it a candidate for catalyzed coupling reactions. Recent publications highlight its utility in constructing multi-target therapeutics, addressing complex diseases such as multidrug-resistant infections—a pressing global health concern.

From a molecular design perspective, the carbonyl chloride moiety in CAS 1160263-78-4 offers versatile acylating capabilities, enabling efficient derivatization. This characteristic has led to its use in creating high-value intermediates for cancer research compounds, particularly those targeting tyrosine kinase pathways. Laboratories focusing on structure-activity relationship (SAR) studies frequently employ this compound to optimize lead compounds with improved pharmacokinetic properties.

The compound's physicochemical properties—including its lipophilicity (logP) and hydrogen bonding capacity—make it valuable for medicinal chemistry applications. Computational chemists utilize these parameters in in silico modeling to predict drug-likeness, while synthetic chemists leverage its reactivity for constructing fused heterocycles. These applications respond to the increasing demand for AI-driven drug design tools and fragment-based drug discovery methodologies.

In material science, derivatives of 7-Chloro-8-methyl-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride show promise for developing organic semiconductors and light-emitting materials. The quinoline scaffold contributes to electron transport properties, making it relevant for OLED technology—a field experiencing rapid growth due to demand for flexible displays and energy-efficient lighting. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary importance.

Analytical characterization of CAS 1160263-78-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently discussed in quality control forums. The compound's stability under various storage conditions and compatibility with automated synthesis platforms are practical considerations for industrial-scale applications. These factors contribute to its adoption in high-throughput screening workflows and combinatorial chemistry approaches.

Emerging research directions include exploring metal-catalyzed functionalization of this quinoline derivative to create chiral auxiliaries for asymmetric synthesis. Such developments align with the pharmaceutical industry's focus on stereoselective drug manufacturing. Additionally, its potential as a fluorescent probe precursor is being investigated for bioimaging applications, particularly in cellular tracking studies—an area gaining traction in precision medicine initiatives.